Cas no 1101-41-3 (Diphosphine,1,1,2,2-tetraphenyl-)

Diphosphine,1,1,2,2-tetraphenyl- structure
1101-41-3 structure
Product Name:Diphosphine,1,1,2,2-tetraphenyl-
CAS No:1101-41-3
MF:C24H20P2
MW:370.363127708435
CID:195830
PubChem ID:70673
Update Time:2025-04-19

Diphosphine,1,1,2,2-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

    • Diphosphine,1,1,2,2-tetraphenyl-
    • Tetraphenylbiphosphine
    • diphenylphosphanyl(diphenyl)phosphane
    • Tetraphenyldiphosphane
    • TETRAPHENYLPHOSPHINE
    • TETRAPHENYLDIPHOSPHINE
    • Diphosphine, tetraphenyl-
    • 1,1,2,2-Tetraphenyldiphosphine
    • Diphenyl(diphenylphosphino)phosphine
    • 1,1,2,2-Tetraphenyl-1,2-diphosphaethane
    • Tetraphenylbiphosphine,98%
    • CHEMBL68039
    • 1101-41-3
    • 1,1,2,2-Tetraphenyl-diphosphane
    • DTXSID60149141
    • MFCD00003042
    • AKOS015913247
    • FT-0652533
    • SCHEMBL518737
    • EINECS 214-155-9
    • NS00042498
    • 1,1,2,2-Tetraphenyldiphosphane #
    • DTXCID9071632
    • Inchi: 1S/C24H20P2/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22)26(23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20H
    • InChI Key: DAPZRBJQPPDZGH-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 370.10400
  • Monoisotopic Mass: 370.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 120-122 °C (sealed tube)(lit.)
  • Boiling Point: 258-260 °C1 mm Hg(lit.)
  • Flash Point: 273.1°C
  • PSA: 27.18000
  • LogP: 5.16720
  • Solubility: Not determined

Diphosphine,1,1,2,2-tetraphenyl- Security Information

  • Hazardous Material transportation number:UN 2846 4.2 / PGI
  • WGK Germany:3
  • Hazard Category Code: 36/37/38-17
  • Safety Instruction: 37/39-26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:37/39-26

Diphosphine,1,1,2,2-tetraphenyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Bis(acetylacetonato)nickel Solvents: Dimethylformamide ;  1 h, 120 °C
Reference
Nickel-catalyzed cross-coupling of diphenylphosphine with vinyl bromides and chlorides as a route to diphenylvinylphosphines
Shulyupin, Mstilsav O.; et al, Synlett, 2005, (4), 658-660

Diphosphine,1,1,2,2-tetraphenyl- Raw materials

Diphosphine,1,1,2,2-tetraphenyl- Preparation Products

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